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Compound of Interest

Compound Name: Cefazolin(1-)

Cat. No.: B1200283 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction

Cefazolin, a first-generation cephalosporin antibiotic, is widely used for treating various

bacterial infections.[1][2] Accurate quantification of Cefazolin in pharmaceutical formulations is

crucial for ensuring its therapeutic efficacy and safety. This application note provides a detailed

protocol for the determination of Cefazolin concentration using UV-Vis spectrophotometry, a

simple, cost-effective, and rapid analytical method. The method is based on the principle that

Cefazolin absorbs ultraviolet radiation at a specific wavelength, and the amount of absorbance

is directly proportional to its concentration, as described by the Beer-Lambert Law.

Quantitative Data Summary
The following table summarizes the key quantitative parameters for the spectrophotometric

analysis of Cefazolin, compiled from various studies. This data is essential for method

development and validation.
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Parameter Value Solvent/Conditions Reference

Wavelength of

Maximum Absorbance

(λmax)

270 - 272 nm Purified Water [3][4][5]

271 nm
Phosphate Buffer (pH

6 and 8)
[4][5]

273 nm Methanol [3][4]

267 nm
0.1 M Hydrochloric

Acid
[3][4]

Linear Concentration

Range
8 - 28 µg/mL Purified Water [3][4][6]

Correlation Coefficient

(r²)
> 0.999 Purified Water [3][4]

Molar Absorptivity (ε)

Not explicitly stated in

most validation

studies, but can be

calculated from the

Beer-Lambert law

using the provided

data.

Limit of Detection

(LOD)

0.017 mg (in a KBr

pellet for FT-IR, not

directly comparable to

UV-Vis in solution)

Potassium Bromide [7]

Limit of Quantification

(LOQ)

0.052 mg (in a KBr

pellet for FT-IR, not

directly comparable to

UV-Vis in solution)

Potassium Bromide [7]

Experimental Protocols
Materials and Reagents
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Cefazolin Sodium Reference Standard (RS)

Cefazolin Sodium sample for analysis (e.g., lyophilized powder for injection)

Purified water (Milli-Q™ or equivalent)

Analytical grade solvents (e.g., methanol, hydrochloric acid) as needed

Phosphate buffers (pH 6.0 and 8.0) as needed

Class A volumetric flasks (10 mL, 100 mL)

Micropipettes

Instrumentation
UV-Vis Spectrophotometer (double beam)

Quartz cuvettes (1 cm path length)

Analytical balance

Preparation of Standard Stock Solution
Accurately weigh approximately 20 mg of Cefazolin Sodium Reference Standard.

Transfer the weighed standard to a 100 mL volumetric flask.

Dissolve and dilute to volume with purified water to obtain a stock solution with a

concentration of 200 µg/mL.[3]

Preparation of Calibration Standards
From the 200 µg/mL stock solution, prepare a series of calibration standards by making

appropriate dilutions.[3]

For a linear range of 8 to 28 µg/mL, transfer aliquots of 0.4, 0.6, 0.8, 1.0, 1.2, and 1.4 mL of

the stock solution into separate 10 mL volumetric flasks.[3]
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Dilute each flask to the mark with purified water to obtain final concentrations of 8, 12, 16,

20, 24, and 28 µg/mL, respectively.[3]

Prepare each concentration in triplicate.[3]

Preparation of Sample Solution
Accurately weigh a quantity of the Cefazolin Sodium sample powder equivalent to 20 mg of

Cefazolin.

Transfer the sample to a 100 mL volumetric flask.

Dissolve and dilute to volume with purified water to obtain a stock sample solution of

approximately 200 µg/mL.[3]

Further dilute the stock sample solution with purified water to a final concentration that falls

within the established linear range (e.g., 20 µg/mL).

Spectrophotometric Measurement
Set the UV-Vis spectrophotometer to scan a wavelength range of 200-400 nm to determine

the λmax of Cefazolin in the chosen solvent. For Cefazolin in water, the λmax is consistently

observed at approximately 270-272 nm.[3][4][5]

Set the instrument to measure absorbance at the determined λmax (e.g., 271 nm).

Use purified water as the blank to zero the spectrophotometer.[3][4]

Measure the absorbance of each calibration standard and the sample solution in triplicate.

Data Analysis
Construct a calibration curve by plotting the average absorbance of the calibration standards

against their corresponding concentrations.

Perform a linear regression analysis on the calibration curve to obtain the equation of the line

(y = mx + c), where 'y' is the absorbance, 'x' is the concentration, 'm' is the slope, and 'c' is

the y-intercept. The correlation coefficient (r²) should be ≥ 0.999.[3][4]
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Use the equation of the line to calculate the concentration of Cefazolin in the sample solution

based on its measured absorbance.

Calculate the final concentration of Cefazolin in the original sample, taking into account all

dilution factors.
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Caption: Experimental workflow for spectrophotometric analysis of Cefazolin.
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Caption: Logical relationship of the Beer-Lambert Law.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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